Cas no 28905-44-4 ([(2R)-2-[(2R,3S)-3,4-dihydroxyoxolan-2-yl]-2-dodecanoyloxy-ethyl] dodecanoate)

[(2R)-2-[(2R,3S)-3,4-dihydroxyoxolan-2-yl]-2-dodecanoyloxy-ethyl] dodecanoate structure
28905-44-4 structure
Product Name:[(2R)-2-[(2R,3S)-3,4-dihydroxyoxolan-2-yl]-2-dodecanoyloxy-ethyl] dodecanoate
CAS No:28905-44-4
MF:C30H56O7
MW:528.761450767517
CID:287835
Update Time:2024-01-27

[(2R)-2-[(2R,3S)-3,4-dihydroxyoxolan-2-yl]-2-dodecanoyloxy-ethyl] dodecanoate Chemical and Physical Properties

Names and Identifiers

    • [(2R)-2-[(2R,3S)-3,4-dihydroxyoxolan-2-yl]-2-dodecanoyloxy-ethyl] dodecanoate
    • (2xi)-1,4-anhydro-5,6-di-O-dodecanoyl-D-ribo-hexitol
    • SORBITAN DIDODECANOATE
    • Sorbitan, didodecanoate
    • Inchi: 1S/C30H56O7/c1-3-5-7-9-11-13-15-17-19-21-27(33)36-26(23-31)30-29(25(32)24-35-30)37-28(34)22-20-18-16-14-12-10-8-6-4-2/h25-26,29-32H,3-24H2,1-2H3/t25-,26+,29+,30+/m0/s1
    • InChI Key: VUGBYFHERPAGBX-FFDQPCAYSA-N
    • SMILES: [C@@H](OC(=O)CCCCCCCCCCC)(CO)[C@H]1OC[C@H](O)[C@H]1OC(=O)CCCCCCCCCCC

Computed Properties

  • Exact Mass: 528.402604
  • Monoisotopic Mass: 528.402604
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 26
  • Complexity: 568
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 102

Experimental Properties

  • Density: 1.031
  • Boiling Point: 623.2°C at 760 mmHg
  • Flash Point: 187.1°C
  • Refractive Index: 1.486
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